Cas no 1874-39-1 (2-(3-methylphenyl)-5-phenyl-1,3,4-oxadiazole)
1874-39-1 structure
Product Name:2-(3-methylphenyl)-5-phenyl-1,3,4-oxadiazole
CAS No:1874-39-1
MF:C15H12N2O
MW:236.268583297729
CID:907449
PubChem ID:259998
Update Time:2025-04-19
2-(3-methylphenyl)-5-phenyl-1,3,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-methylphenyl)-5-phenyl-1,3,4-oxadiazole
- 2-(3-Methyl-phenyl)-5-phenyl-1,3,4-oxadiazol
- 2-(Phenyl)-5-(m-tolyl)-1,3,4-oxadiazol
- 2-Phenyl-5-(m-tolyl)-1,3,4-oxadiazol
- 2-phenyl-5-m-tolyl-[1,3,4]oxadiazole
- AC1Q4XE8
- CTK4D9534
- HMS1673N15
- HMS2301K08
- NSC90808
- Phenyl-m-tolyl-[1,3,4]oxadiazol
- phenyl-m-tolyl-[1,3,4]oxadiazole
- 2-Phenyl-5-(m-tolyl)-1,3,4-oxadiazole
- CCG-103765
- Cambridge id 6057894
- DTXSID20293578
- 1874-39-1
- NSC 90808
- NSC-90808
- CHEMBL1304008
- MLS000109729
- SR-01000397182
- SR-01000397182-1
- SMR000105668
- STK728265
- AKOS000656184
-
- Inchi: 1S/C15H12N2O/c1-11-6-5-9-13(10-11)15-17-16-14(18-15)12-7-3-2-4-8-12/h2-10H,1H3
- InChI Key: CTNBTTIMTWNDOW-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=CC=2)=NN=C1C1=CC=CC(C)=C1
Computed Properties
- Exact Mass: 236.09506
- Monoisotopic Mass: 236.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- Density: 1.149
- Boiling Point: 400.1°C at 760 mmHg
- Flash Point: 194.1°C
- Refractive Index: 1.583
- PSA: 38.92
- LogP: 3.71200
2-(3-methylphenyl)-5-phenyl-1,3,4-oxadiazole Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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